4-[Methyl-[2-(methylamino)ethyl]sulfamoyl]-1H-pyrrole-2-carboxylic acid;hydrochloride
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Overview
Description
“4-[Methyl-[2-(methylamino)ethyl]sulfamoyl]-1H-pyrrole-2-carboxylic acid;hydrochloride” is a chemical compound with the CAS Number: 2408975-79-9 . It has a molecular weight of 297.76 . The compound is in powder form and is stored at room temperature .
Molecular Structure Analysis
The IUPAC name of the compound is 4- (N-methyl-N- (2- (methylamino)ethyl)sulfamoyl)-1H-pyrrole-2-carboxylic acid hydrochloride . The InChI code for the compound is 1S/C9H15N3O4S.ClH/c1-10-3-4-12 (2)17 (15,16)7-5-8 (9 (13)14)11-6-7;/h5-6,10-11H,3-4H2,1-2H3, (H,13,14);1H .Physical and Chemical Properties Analysis
The compound is a powder and is stored at room temperature .Scientific Research Applications
Synthesis and Characterization
Synthesis of Pyrrole Derivatives : The compound has been utilized in the synthesis of various pyrrole derivatives, showcasing its versatility in organic synthesis. For instance, it's used in efficient syntheses of ethyl 4-cyano-5-hydroxy-2-methyl-1H-pyrrole-3-carboxylate and its related compounds, highlighting its role in accessing libraries of important pyrrole systems from commercially available materials (Dawadi & Lugtenburg, 2011).
Structural Analyses and Derivative Formation : Studies have focused on creating and characterizing various derivatives of pyrrole compounds, involving this chemical. This includes investigations into crystal and molecular structures, like the study of ethyl 2-amino-3-cyano-1′-cyclohexyl-2′,5-dioxo-5′-phenyl-1′,2′-dihydro-5H-spiro[pyrano[3,2-c]chromene-4,3′-pyrrole]-4′-carboxylate (Dmitriev et al., 2015).
Computational Studies : Research involving computational analyses of pyrrole derivatives, potentially including 4-[Methyl-[2-(methylamino)ethyl]sulfamoyl]-1H-pyrrole-2-carboxylic acid;hydrochloride, is also significant. These studies offer insights into molecular interactions, electronic descriptors, and potential applications in fields like catalysis and material science (Singh, Rawat, & Sahu, 2014).
Application in Antimicrobial Studies
- Antimicrobial Activity Research : Some studies have examined the antimicrobial activities of pyrrole derivatives, assessing their efficacy against various bacteria and fungi. However, it's important to note that not all derivatives exhibit significant activity, underscoring the need for continued research in this area (Ovonramwen, Owolabi, & Falodun, 2021).
Safety and Hazards
Properties
IUPAC Name |
4-[methyl-[2-(methylamino)ethyl]sulfamoyl]-1H-pyrrole-2-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N3O4S.ClH/c1-10-3-4-12(2)17(15,16)7-5-8(9(13)14)11-6-7;/h5-6,10-11H,3-4H2,1-2H3,(H,13,14);1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJDOYOGITICIOS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCCN(C)S(=O)(=O)C1=CNC(=C1)C(=O)O.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16ClN3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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